Cas no 13731-98-1 (3-METHACRYLOXYPROPYLDIMETHYLETHOXYSILANE)

3-Methacryloxypropyldimethylethoxysilane is a silane coupling agent featuring both methacrylate and ethoxysilane functional groups. Its dual reactivity enables effective bonding between organic polymers and inorganic substrates, enhancing adhesion and compatibility in composite materials. The methacrylate group facilitates copolymerization with vinyl-based resins, while the ethoxysilane moiety undergoes hydrolysis and condensation with hydroxylated surfaces such as glass, metals, or minerals. This compound is particularly valuable in coatings, adhesives, and reinforced plastics, where improved mechanical properties and durability are required. Its stability under processing conditions and ability to promote interfacial strength make it a reliable choice for industrial applications demanding robust material performance.

3-METHACRYLOXYPROPYLDIMETHYLETHOXYSILANE structure

13731-98-1 structure

Product Name:3-METHACRYLOXYPROPYLDIMETHYLETHOXYSILANE

CAS No:13731-98-1

MF:C₁₁H₂₂O₃Si

MW:230.376084804535

MDL:MFCD00053877

CID:860078

Update Time:2025-06-08

3-METHACRYLOXYPROPYLDIMETHYLETHOXYSILANE Chemical and Physical Properties

Names and Identifiers

- 3-METHACRYLOXYPROPYLDIMETHYLETHOXYSILANE
- 3-(Ethoxydimethylsilyl)propyl methacrylate
- 3-[ethoxy(dimethyl)silyl]propyl 2-methylprop-2-enoate
- METHACRYLOXYPROPYLDIMETHYLETHOXYSILANE
- Methyacryloxypropyldimethylethoxysilane
- 3-METHACRYLOXYPROPYLDIMETHYLETHOXYSILANE INHIBITED
- 2-Propenoic acid, 2-Methyl-, 3-(ethoxydiMethylsilyl)propyl ester
- MDL： MFCD00053877
- Inchi： 1S/C11H22O3Si/c1-6-14-15(4,5)9-7-8-13-11(12)10(2)3/h2,6-9H2,1,3-5H3
- InChI Key： JSOZORWBKQSQCJ-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(CCCOC(C(=C)C)=O)OCC

Computed Properties

Exact Mass: 230.13400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 8

Experimental Properties

Density: 0,926 g/cm3
Boiling Point: 75 °C
Flash Point: 85°C
PSA: 35.53000
LogP: 2.73740

3-METHACRYLOXYPROPYLDIMETHYLETHOXYSILANE Security Information

Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37/39
TSCA：No
Risk Phrases：R36/37/38

3-METHACRYLOXYPROPYLDIMETHYLETHOXYSILANE Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	E1400-5G	3-METHACRYLOXYPROPYLDIMETHYLETHOXYSILANE	13731-98-1	95.0%(GC)	5G	￥990.0	2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	E1400-1G	3-METHACRYLOXYPROPYLDIMETHYLETHOXYSILANE	13731-98-1	95.0%(GC)	1G	￥290.0	2022-09-28
Ambeed	A128650-1g	3-(Ethoxydimethylsilyl)propyl methacrylate	13731-98-1	95+%	1g	$7.0	2025-03-03
Ambeed	A128650-5g	3-(Ethoxydimethylsilyl)propyl methacrylate	13731-98-1	95+%	5g	$23.0	2025-03-03
Ambeed	A128650-25g	3-(Ethoxydimethylsilyl)propyl methacrylate	13731-98-1	95+%	25g	$59.0	2025-03-03
abcr	AB108999-10 g	(3-Methacryloxypropyl)dimethylethoxysilane; .	13731-98-1		10g	€114.40	2023-06-24
eNovation Chemicals LLC	K43223-10g	3-METHACRYLOXYPROPYLDIMETHYLETHOXYSILANE	13731-98-1	95%	10g	$385	2024-06-09
eNovation Chemicals LLC	K43223-25g	3-METHACRYLOXYPROPYLDIMETHYLETHOXYSILANE	13731-98-1	95%	25g	$695	2024-06-09
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	E1400-1G	3-(Ethoxydimethylsilyl)propyl Methacrylate (stabilized with BHT)	13731-98-1	>95.0%(GC)	1g	¥170.00	2024-04-17
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	E1400-5G	3-(Ethoxydimethylsilyl)propyl Methacrylate (stabilized with BHT)	13731-98-1	>95.0%(GC)	5g	¥790.00	2024-04-17